Cas no 49715-78-8 (piperazine-2,3,5,6-tetrone)

piperazine-2,3,5,6-tetrone structure
piperazine-2,3,5,6-tetrone structure
Product Name:piperazine-2,3,5,6-tetrone
CAS No:49715-78-8
MF:C4H2N2O4
MW:142.069680690765
CID:843603
PubChem ID:279250
Update Time:2025-04-19

piperazine-2,3,5,6-tetrone Chemical and Physical Properties

Names and Identifiers

    • piperazine-2,3,5,6-tetrone
    • 2,3,5,6-Piperazinetetrone
    • 2,3,5,6-Piperazintetraon
    • 2,3-dioxo-1,4-butanedial
    • ACMC-20m1ge
    • AGN-PC-00O0V4
    • Butanedial, dioxo-
    • CTK3F2175
    • N,N'-dihydrocyclohexanetetracarboximide
    • piperazinetetraone
    • Piperazintetraon
    • tetraketone
    • Tetraketo-piperazin
    • tetraketopiperazine
    • Tetraoxo-butan
    • Tetraoxopiperazine
    • Inchi: 1S/C4H2N2O4/c7-1-2(8)6-4(10)3(9)5-1/h(H,5,7,9)(H,6,8,10)
    • InChI Key: IXRCBQCSNZKFHS-UHFFFAOYSA-N
    • SMILES: O=C1C(NC(C(N1)=O)=O)=O

Computed Properties

  • Exact Mass: 142.00146
  • Monoisotopic Mass: 142.00145655g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 92.3Ų

Experimental Properties

  • PSA: 92.34
  • LogP: -2.05680
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